4-(2-furylmethyl)-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• IUPAC Name: 4-(furan-2-ylmethyl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H18F3N3O2/c18-17(19,20)13-3-1-4-14(11-13)21-16(24)23-8-6-22(7-9-23)12-15-5-2-10-25-15/h1-5,10-11H,6-9,12H2,(H,21,24)
• InChI Key: PXIIQVNRGUPUCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H18F3N3O2
• Molecular Weight: 353.34 g/mol

Description

4-(2-furylmethyl)-N-[3-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, commonly known as FTPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. FTPP is a piperazine derivative that has been shown to exhibit a range of biological activities, including antitumor, antifungal, and antiviral properties.

Mechanism of Action

The exact mechanism of action of FTPP is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This, in turn, leads to the inhibition of tumor growth and the suppression of viral and fungal infections.
Biochemical and physiological effects:
FTPP has been shown to exhibit a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and viral cells, and modulate the immune response. Additionally, FTPP has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FTPP in lab experiments is its versatility. It can be used to study a range of biological processes, including cell growth, division, and apoptosis. Additionally, FTPP has a low toxicity profile, making it safe to use in lab experiments. However, one of the limitations of using FTPP is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research involving FTPP. One area of interest is the development of new drugs based on the structure of FTPP. Researchers are also interested in studying the mechanism of action of FTPP in greater detail to better understand its potential applications. Additionally, researchers are exploring the use of FTPP in combination with other drugs to enhance its therapeutic effects. Finally, there is interest in studying the potential applications of FTPP in the treatment of other diseases, such as viral and fungal infections.

Synthesis Methods

FTPP can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-(2-furylmethyl)piperazine with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using chromatography techniques to obtain pure FTPP.

Scientific Research Applications

FTPP has been extensively studied for its potential applications in the development of new drugs. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. FTPP has also been found to possess antifungal and antiviral properties, making it a promising candidate for the development of new antifungal and antiviral drugs.